Cas no 1379355-95-9 (4-Bromoquinoline-2-carbonitrile)

• Product Name: 4-Bromoquinoline-2-carbonitrile
• CAS No: 1379355-95-9
• MF: C₁₀H₅BrN₂
• MW: 233.064100980759
• CID: 2194510
• Update Time: 2023-08-07

4-Bromoquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromoquinoline-2-carbonitrile

• Inchi： 1S/C10H5BrN2/c11-9-5-7(6-12)13-10-4-2-1-3-8(9)10/h1-5H
• InChI Key： IHDYGNXQJMQIBI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Topological Polar Surface Area: 36.7